BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Reproterol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reproterol

Cat. No.: B133377

Essential Safety and Handling Guide for Reproterol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Reproterol. Adherence to these
procedures is vital for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Name: Reproterol

CAS Number: 54063-54-6

Molecular Formula: C18H23N505[1]

Molecular Weight: 389.41 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)

Reproterol requires careful handling due to its potential hazards. One safety data sheet (SDS)
classifies it as harmful if swallowed and very toxic to aquatic life with long-lasting effects[2].
Another SDS, however, classifies it as not a hazardous substance or mixture[3]. Given this
conflicting information, it is prudent to handle Reproterol with a comprehensive set of personal
protective equipment.
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Summary of Recommended Personal Protective Equipment (PPE)

Exposure Route Recommended PPE Rationale

. , . To prevent inhalation of dust or
Inhalation Suitable Respirator
aerosols[2][3].

. Protective Gloves, Impervious )
Skin Contact ) To prevent skin contact[2][3].
Clothing/Lab Coat

Safety Goggles with Side- To protect eyes from splashes

Eye Contact )
Shields or dust[2][3].

) ) To prevent accidental
) Do not eat, drink, or smoke in ) ) )
Ingestion ingestion. Reproterol is harmful
the work area. )
if swallowed[2].

Operational Plan for Handling Reproterol

A systematic approach to handling Reproterol is essential for safety. The following step-by-
step procedure outlines the process from preparation to post-handling cleanup.

Pre-Handling Preparations

» Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood[2]. An accessible safety shower and eye wash station must be
available[2][3].

e PPE Inspection: Before starting, inspect all PPE for integrity. Ensure gloves are free of holes
and safety goggles are clean.

» Review Safety Data Sheet (SDS): Always review the SDS for the specific batch of
Reproterol being used.

» Prepare Materials: Have all necessary equipment and reagents ready to minimize movement
and potential for spills.

Handling Procedure
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e Don PPE: Put on all required PPE as outlined in the table above.

» Weighing and Transfer: Conduct any weighing or transfer of solid Reproterol within a fume
hood to contain any dust.

e Solution Preparation: When preparing solutions, add Reproterol to the solvent slowly to
avoid splashing.

¢ Avoid Contamination: Use dedicated spatulas and glassware. Do not return unused material
to the original container.

o Immediate Cleanup: In case of a spill, follow the emergency procedures outlined in the SDS.
Generally, this involves absorbing liquids with an inert material and decontaminating
surfaces[3].

Post-Handling Procedures

o Decontamination: Wipe down the work area and any equipment used with an appropriate
solvent (e.g., alcohol) to remove any residual Reproterol[3].

o Waste Disposal: Dispose of all contaminated materials, including gloves, weighing papers,
and empty containers, in a designated hazardous waste container[2].

 PPE Removal: Remove PPE in the correct order to avoid self-contamination (gloves first,
then goggles, then lab coat).

o Personal Hygiene: Wash hands thoroughly with soap and water after handling Reproterol,
even if gloves were worn[2].

Disposal Plan for Reproterol

Proper disposal of Reproterol and its associated waste is critical to prevent environmental
contamination, particularly given its high toxicity to aquatic life[2].

Segregation of Waste

o Collect all Reproterol-contaminated waste, including unused product, contaminated PPE,
and cleaning materials, in a clearly labeled, sealed container.
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e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Disposal Method

o Reproterol waste must be disposed of through an approved hazardous waste disposal
plant[2].

o Consult your institution's EHS office for specific procedures and to arrange for pickup by a
licensed hazardous waste contractor.

e Incineration in a facility with an afterburner and scrubber is a common method for destroying
pharmaceutical waste[4].

» Never dispose of Reproterol down the drain or in the regular trash[2][3].

Disposal of Inhaler Products

For Reproterol in metered-dose inhalers, special disposal considerations apply due to the
pressurized canister.

e Do not puncture or incinerate the inhaler canister[5].
o Check for local take-back programs at pharmacies or hazardous waste collection sites[6].

 If no take-back program is available, consult your local trash and recycling facility for
guidance on how to dispose of aerosol products[5][6].

Workflow for Safe Handling and Disposal of
Reproterol
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Caption: Workflow for the safe handling and disposal of Reproterol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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